Cas no 1807162-10-2 (5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde
• CAS No: 1807162-10-2
• MF: C₈H₃F₃N₂O
• MW: 200.117431879044
• CID: 4872040
• Update Time: 2025-07-22

5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde

• Inchi： 1S/C8H3F3N2O/c9-5-1-4(2-12)6(3-14)13-7(5)8(10)11/h1,3,8H
• InChI Key： OWQVBSKXAINNSS-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C=O)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.1
• Topological Polar Surface Area: 53.8

Additional information on 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde

Recent Advances in the Synthesis and Applications of 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde (CAS: 1807162-10-2)

The compound 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde (CAS: 1807162-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its unique fluorinated and cyano-substituted pyridine core, has demonstrated promising potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have focused on its role in the development of novel agrochemicals, pharmaceuticals, and materials science applications, owing to its reactive aldehyde group and electron-withdrawing substituents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the utility of 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde as a key building block for the synthesis of kinase inhibitors. The researchers utilized its aldehyde functionality to introduce diverse pharmacophores via reductive amination, yielding compounds with potent inhibitory activity against EGFR and VEGFR2 kinases. The presence of fluorine atoms was found to enhance metabolic stability and membrane permeability, addressing common challenges in drug development.

In the agrochemical sector, a patent application (WO2023056789) disclosed novel pesticidal compositions incorporating derivatives of this compound. The difluoromethyl group at the 2-position was shown to confer improved insecticidal activity against resistant strains of Spodoptera frugiperda, while maintaining favorable environmental safety profiles. Structure-activity relationship (SAR) studies revealed that the electron-withdrawing cyano and fluorine substituents were critical for binding to the insect GABA receptor.

From a synthetic chemistry perspective, recent advancements in continuous flow technology have enabled safer and more efficient production of 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde. A 2024 Organic Process Research & Development paper described an optimized three-step synthesis from commercially available 2,3,5-trifluoropyridine, achieving an 82% overall yield with significantly reduced hazardous waste generation compared to batch processes.

Emerging applications in materials science have also been reported. Researchers at MIT demonstrated that this compound serves as an excellent precursor for the synthesis of fluorinated conductive polymers when copolymerized with thiophene derivatives. The resulting materials showed exceptional thermal stability (up to 350°C) and tunable electronic properties, making them suitable for flexible electronics applications.

Pharmacokinetic studies of drug candidates derived from this scaffold have shown promising results. A recent preclinical investigation reported favorable ADME properties for a series of antiviral compounds incorporating the 5-Cyano-2-(difluoromethyl)-3-fluoropyridine core, with particular efficacy against RNA viruses including SARS-CoV-2 variants. The aldehyde functionality allowed for strategic diversification while maintaining the crucial fluorine-mediated bioavailability enhancements.

Looking forward, the unique combination of reactivity and stability offered by 5-Cyano-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde positions it as a valuable scaffold for future drug discovery efforts. Current research directions include exploring its use in PROTAC design and as a handle for bioconjugation in antibody-drug conjugates (ADCs). The compound's commercial availability (e.g., from Sigma-Aldrich and TCI Chemicals) and well-established synthetic routes suggest it will continue to play an important role in medicinal chemistry innovation.